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Compound of Interest

(2R,3S)-3-Phenylisoserine methyl
Compound Name:
ester

Cat. No.: B159354

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a detailed breakdown of the molecular weight determination for the
compound (2R,3S)-3-Phenylisoserine methyl ester. The calculation is based on its molecular
formula and the standard atomic weights of its constituent elements.

Molecular Formula and Structure

(2R,3S)-3-Phenylisoserine methyl ester is an organic compound with the molecular formula
C11H13NOs. This formula is the basis for calculating its molecular weight.

Atomic Weight of Constituent Elements

The calculation of the molecular weight requires the atomic weights of Carbon (C), Hydrogen
(H), Nitrogen (N), and Oxygen (O). These values are standardized and widely accepted in the
scientific community.
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Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011[1][2][3][4]
Hydrogen H 1.008[5][6][71I81e]
Nitrogen N 14.007[10][11][12][13][14]
Oxygen o) 15.999[15][16][17][18][19]

Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all atoms in a molecule. For
C11H13NOs, the calculation is as follows:

Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 11 12.011 132.121
Hydrogen H 13 1.008 13.104
Nitrogen N 1 14.007 14.007
Oxygen O 3 15.999 47.997
Total 207.229

Thus, the molecular weight of (2R,3S)-3-Phenylisoserine methyl ester is 207.229 g/mol .

Workflow for Molecular Weight Determination

The process of calculating the molecular weight can be visualized as a straightforward
workflow.
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Identify Molecular Formula
(C11H13NO3)

:

Determine Atomic Weights
(C,H, N, O)

:

Multiply Atomic Weight by Atom Count for each Element

:

Sum the Total Weights of all Elements

Result:

Molecular Weight

Click to download full resolution via product page

Workflow for Molecular Weight Calculation

Note on Methodologies: The determination of a compound's molecular weight from its formula
is a computational process based on established atomic weights. As such, experimental
protocols typically associated with laboratory analysis (e.g., mass spectrometry) are not
detailed here. Similarly, signaling pathways are not relevant to the fundamental chemical

property of molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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